Cas no 444144-39-2 (5-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 5-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 444144-39-2
• MF: C₉H₅F₃N₄
• MW: 226.158011198044
• MDL: MFCD03068149
• CID: 3058306
• PubChem ID: 900194
• Update Time: 2025-04-21

5-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 5-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carbonitrile
• BBL041073
• KPIFJBPVJMWWNP-UHFFFAOYSA-N
• EN300-229093
• 5-Methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 5-METHYL-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDIN-3-YL CYANIDE
• AH-487/40652400
• CS-0282393
• USA14439
• SCHEMBL1007301
• 444144-39-2
• STK062357
• AKOS000306144

• MDL： MFCD03068149
• Inchi： 1S/C9H5F3N4/c1-5-2-7(9(10,11)12)16-8(15-5)6(3-13)4-14-16/h2,4H,1H3
• InChI Key： KPIFJBPVJMWWNP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC2=C(C#N)C=NN12)(F)F

Computed Properties

• Exact Mass: 226.04663066Da
• Monoisotopic Mass: 226.04663066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54Ų